N-[2,5-Di(propan-2-yl)phenyl]prop-2-enamide

• IUPAC Name: N-[2,5-di(propan-2-yl)phenyl]prop-2-enamide
• InChI: InChI=1S/C15H21NO/c1-6-15(17)16-14-9-12(10(2)3)7-8-13(14)11(4)5/h6-11H,1H2,2-5H3,(H,16,17)
• InChI Key: AFGKUXKYYRNTJM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)C(C)C)NC(=O)C=C
• Molecular Formula: C15H21NO
• Molecular Weight: 231.33 g/mol

Description

“N-[2,5-Di(propan-2-yl)phenyl]prop-2-enamide” is a complex organic compound. It contains a phenyl ring which is a cyclic group of atoms with the formula C6H5. This phenyl group is substituted at the 2nd and 5th positions with isopropyl groups (propan-2-yl). Attached to the phenyl group via an amide linkage is a prop-2-enamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the phenyl ring, the addition of the isopropyl groups, and the formation of the amide linkage. Unfortunately, without specific literature or studies on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the phenyl ring and the various substituents. The isopropyl groups would add bulk to the molecule, potentially affecting its reactivity and properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include things like its melting point, boiling point, solubility, and reactivity. These properties are determined by the compound’s molecular structure. Without specific data, we can’t provide a detailed analysis of these properties for this compound.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied for drugs or bioactive compounds. Without specific studies on this compound, it’s impossible to say what its mechanism of action might be.

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific data, we can’t provide a detailed analysis of the safety and hazards of this compound.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its reactivity, studying its interactions with biological systems, and investigating potential uses in fields like medicine or materials science.